5-(4-bromophenyl)-N-[3-(propanoylamino)phenyl]furan-2-carboxamide

• Molecular Formula: C20H17BrN2O3
• Molecular Weight: 413.3 g/mol
• IUPAC Name: 5-(4-bromophenyl)-N-[3-(propanoylamino)phenyl]furan-2-carboxamide
• InChI: InChI=1S/C20H17BrN2O3/c1-2-19(24)22-15-4-3-5-16(12-15)23-20(25)18-11-10-17(26-18)13-6-8-14(21)9-7-13/h3-12H,2H2,1H3,(H,22,24)(H,23,25)
• InChI Key: NEKSLLKVSCSADI-UHFFFAOYSA-N
• SMILES: CCC(=O)NC1=CC=CC(=C1)NC(=O)C2=CC=C(O2)C3=CC=C(C=C3)Br
• Canonical SMILES: CCC(=O)NC1=CC(=CC=C1)NC(=O)C2=CC=C(O2)C3=CC=C(C=C3)Br

Description

5-(4-bromophenyl)-N-[3-(propanoylamino)phenyl]furan-2-carboxamide is a chemical compound that belongs to the class of furan carboxamides. This compound has gained significant attention due to its potential use in scientific research applications.

Mechanism of Action

The mechanism of action of 5-(4-bromophenyl)-N-[3-(propanoylamino)phenyl]furan-2-carboxamide is not fully understood. However, it has been suggested that this compound exerts its anti-inflammatory and anti-cancer effects by inhibiting the activity of certain enzymes and signaling pathways involved in inflammation and cancer progression.
Biochemical and Physiological Effects:
5-(4-bromophenyl)-N-[3-(propanoylamino)phenyl]furan-2-carboxamide has been shown to have several biochemical and physiological effects. This compound has been found to inhibit the production of pro-inflammatory cytokines and chemokines, which are involved in the inflammatory response. It has also been found to inhibit the activity of certain enzymes, such as COX-2 and 5-LOX, which are involved in the production of inflammatory mediators. In addition, this compound has been found to induce apoptosis in cancer cells and inhibit the growth of cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-(4-bromophenyl)-N-[3-(propanoylamino)phenyl]furan-2-carboxamide in lab experiments is its potent anti-inflammatory and anti-cancer properties. This compound can be used to study the mechanisms involved in inflammation and cancer progression. However, one of the limitations of using this compound is its potential toxicity. Further studies are needed to determine the safety and toxicity of this compound.

Future Directions

There are several future directions for research on 5-(4-bromophenyl)-N-[3-(propanoylamino)phenyl]furan-2-carboxamide. One direction is to study the mechanism of action of this compound in more detail. Another direction is to investigate the potential use of this compound in the treatment of autoimmune diseases. In addition, further studies are needed to determine the safety and toxicity of this compound.

Synthesis Methods

The synthesis of 5-(4-bromophenyl)-N-[3-(propanoylamino)phenyl]furan-2-carboxamide involves a series of steps. The starting material for the synthesis is 4-bromoaniline, which is reacted with 3-aminobenzoic acid to obtain 5-(4-bromophenyl)furan-2-carboxylic acid. This acid is then converted to its acid chloride derivative, which is reacted with N-(propanoyl)aniline to obtain the desired product.

Scientific Research Applications

5-(4-bromophenyl)-N-[3-(propanoylamino)phenyl]furan-2-carboxamide has been extensively studied for its potential use in scientific research. This compound has been found to have potent anti-inflammatory and anti-cancer properties. It has been shown to inhibit the growth of cancer cells and induce apoptosis in cancer cells. This compound has also been found to modulate the immune system, making it a potential candidate for the treatment of autoimmune diseases.